N-(1-benzofuran-2-ylmethyl)-N-ethylethanamine - iodoethane (1:1)

• IUPAC Name: N-(1-benzofuran-2-ylmethyl)-N-ethylethanamine;iodoethane
• InChI: InChI=1S/C13H17NO.C2H5I/c1-3-14(4-2)10-12-9-11-7-5-6-8-13(11)15-12;1-2-3/h5-9H,3-4,10H2,1-2H3;2H2,1H3
• InChI Key: DRZOKJJTNGGOHJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CC2=CC=CC=C2O1.CCI
• Molecular Formula: C15H22INO
• Molecular Weight: 359.25 g/mol

Description

N-(1-benzofuran-2-ylmethyl)-N-ethylethanamine - iodoethane (1:1), commonly known as 2C-I, is a synthetic psychedelic drug that belongs to the phenethylamine family. It was first synthesized in 1975 by Alexander Shulgin, an American chemist and pharmacologist. The drug gained popularity in the early 2000s as a recreational drug due to its hallucinogenic effects. However, it has also been studied for its potential medical uses.

Mechanism of Action

2C-I acts on the serotonin receptors in the brain, specifically the 5-HT2A receptor. It binds to the receptor and activates it, leading to an increase in serotonin release. This results in the psychedelic effects of the drug, such as altered perception, mood, and thought.
Biochemical and Physiological Effects
2C-I has been shown to increase heart rate and blood pressure in humans. It also causes pupil dilation and changes in body temperature. In animal studies, it has been shown to have neuroprotective effects and to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for brain function and plasticity.

Advantages and Limitations for Lab Experiments

2C-I has been used in animal studies to study its effects on the brain and behavior. Its psychedelic effects make it a useful tool for studying the serotonin system and its role in mood and behavior. However, its potential for abuse and toxicity limit its use in research.

Future Directions

There is potential for 2C-I to be developed as a therapeutic drug for the treatment of depression, anxiety, and PTSD. More research is needed to fully understand its therapeutic potential and to develop safe and effective dosing regimens. Additionally, further research is needed to understand the long-term effects of 2C-I use on the brain and body.

Synthesis Methods

The synthesis of 2C-I involves the reaction of 2-(2,5-dimethoxyphenyl)ethanamine with iodine monochloride in the presence of hydrochloric acid and ethanol. The reaction yields N-(2,5-dimethoxyphenethyl)iodoacetamide, which is then reduced with lithium aluminum hydride to produce 2C-I.

Scientific Research Applications

2C-I has been studied for its potential therapeutic uses. It has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been studied for its potential use in treating depression, anxiety, and post-traumatic stress disorder (PTSD). However, more research is needed to fully understand its therapeutic potential.